![molecular formula C15H23ClN4O2 B2720692 Tert-butyl 4-(2-chloropyrimidin-4-yl)-2,2-dimethylpiperazine-1-carboxylate CAS No. 2378503-28-5](/img/structure/B2720692.png)
Tert-butyl 4-(2-chloropyrimidin-4-yl)-2,2-dimethylpiperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Tert-butyl 4-(2-chloropyrimidin-4-yl)-2,2-dimethylpiperazine-1-carboxylate” is a chemical compound with the empirical formula C13H19ClN4O2 . It is a solid substance and its molecular weight is 298.77 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-8-6-17(7-9-18)10-4-5-15-11(14)16-10/h4-5H,6-9H2,1-3H3 . This code represents the compound’s molecular structure.
Physical And Chemical Properties Analysis
This compound is a solid . It should be stored in an inert atmosphere at a temperature between 2-8°C .
Scientific Research Applications
Structure-Activity Relationship Studies
Research into the structure-activity relationships of compounds containing pyrimidine moieties, similar to "Tert-butyl 4-(2-chloropyrimidin-4-yl)-2,2-dimethylpiperazine-1-carboxylate," has led to the development of potent ligands for histamine H4 receptors. These compounds, including related pyrimidines, have shown promise as anti-inflammatory agents and in pain management, suggesting potential therapeutic applications in treating inflammatory diseases and pain (Altenbach et al., 2008).
Synthetic Methodologies
The compound has relevance in synthetic organic chemistry, as demonstrated by studies on the synthesis of functionalized dihydropyrimidinones using molybdenum(VI) dichloride dioxide (MoO2Cl2). This showcases its utility in facilitating diverse organic reactions, including the Biginelli reaction, highlighting its role in the synthesis of biologically relevant and structurally complex molecules (Guggilapu et al., 2016).
Environmental Applications
Research on the degradation of chlorotriazine pesticides, closely related to the structure of the compound , has revealed the efficiency of sulfate radicals in breaking down these persistent environmental contaminants. This suggests potential environmental applications in water treatment and pollutant degradation processes (Lutze et al., 2015).
Biological Studies
The title compound has been synthesized and evaluated for its biological activities, including antibacterial and anthelmintic effects. Such studies are crucial for the discovery of new therapeutic agents, indicating its potential in drug development and pharmacological research (Sanjeevarayappa et al., 2015).
Materials Science
In materials science, research into polyimides containing tert-butyl side groups derived from similar compounds has shown promising results in creating materials with low dielectric constants and high organosolubility. This points to applications in electronics and materials engineering, where such properties are highly valued (Chern & Tsai, 2008).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-(2-chloropyrimidin-4-yl)-2,2-dimethylpiperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23ClN4O2/c1-14(2,3)22-13(21)20-9-8-19(10-15(20,4)5)11-6-7-17-12(16)18-11/h6-7H,8-10H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRNGNOPUHPPETH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CCN1C(=O)OC(C)(C)C)C2=NC(=NC=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.